Ethyl 1-carbamothioylpiperidine-3-carboxylate
Cat. No. B8764658
M. Wt: 216.30 g/mol
InChI Key: NQXFTVUTQZFHQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07820704B2
Procedure details
1-Thiocarbamoyl-piperdine-3-carboxylic acid ethyl ester (400 mg) was prepared following general procedure D using piperdine-3-carboxylic acid ethyl ester (315 mg, 2.0 mmol), and Fmoc-isothiocyanate (562 mg, 2.0 mmol). Purification: (Silica gel, ethyl acetate/hexane 1:1). LCMS m/z 217.0 (M+1)+
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]([CH:6]1[CH2:11][CH2:10][CH2:9][NH:8][CH2:7]1)=[O:5])[CH3:2].C([N:29]=[C:30]=[S:31])(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O>>[CH2:1]([O:3][C:4]([CH:6]1[CH2:11][CH2:10][CH2:9][N:8]([C:30](=[S:31])[NH2:29])[CH2:7]1)=[O:5])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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315 mg
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Type
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reactant
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Smiles
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C(C)OC(=O)C1CNCCC1
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Step Two
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Name
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Quantity
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562 mg
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Type
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reactant
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Smiles
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C(=O)(OCC1C2=CC=CC=C2C2=CC=CC=C12)N=C=S
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Purification
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(=O)C1CN(CCC1)C(N)=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 400 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 92.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
